3-[(Z)-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[4-(4-methoxyphenyl)piperazin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C27H29N5O3S2
• Molecular Weight: 535.7 g/mol
• IUPAC Name: (5Z)-3-butyl-5-[[2-[4-(4-methoxyphenyl)piperazin-1-yl]-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C27H29N5O3S2/c1-3-4-12-32-26(34)22(37-27(32)36)18-21-24(28-23-7-5-6-13-31(23)25(21)33)30-16-14-29(15-17-30)19-8-10-20(35-2)11-9-19/h5-11,13,18H,3-4,12,14-17H2,1-2H3/b22-18-
• InChI Key: OYYZIMOOLFZBTP-PYCFMQQDSA-N
• Isomeric SMILES: CCCCN1C(=O)/C(=C/C2=C(N=C3C=CC=CN3C2=O)N4CCN(CC4)C5=CC=C(C=C5)OC)/SC1=S
• Canonical SMILES: CCCCN1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)N4CCN(CC4)C5=CC=C(C=C5)OC)SC1=S

Description

The compound “3-[(Z)-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[4-(4-methoxyphenyl)piperazin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one” is a structurally complex heterocyclic molecule featuring a pyrido[1,2-a]pyrimidin-4-one core. This core is substituted at position 2 with a 4-(4-methoxyphenyl)piperazine group and at position 3 with a (Z)-configured thiazolidinone-methylidene moiety. The thiazolidinone ring includes a butyl chain at position 3 and a thioxo group at position 2, contributing to its unique electronic and steric profile .

Such compounds are of interest in medicinal chemistry due to the pharmacological relevance of piperazine derivatives (e.g., receptor modulation) and thiazolidinones (e.g., antimicrobial, anti-inflammatory activity). The conjugation between the pyrido-pyrimidinone core and the thiazolidinone-methylidene group likely enhances aromatic stability and π-electron delocalization, a feature critical for binding to biological targets .

Biological Activity

The compound 3-[(Z)-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[4-(4-methoxyphenyl)piperazin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This article provides a detailed overview of its biological activity, including mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{27}N_{5}O_{2}S_{2}$ with a molecular weight of approximately 457.6 g/mol . The structure includes a thiazolidine ring, a pyrido[1,2-a]pyrimidinone core, and a piperazine moiety, which contribute to its diverse biological interactions.

Property	Value
Molecular Formula	C22H27N5O2S2
Molecular Weight	457.6 g/mol
IUPAC Name	3-butyl-5-(4-methoxyphenyl)piperazin-1-ylidene)-2-thioxo-1,3-thiazolidin-4-one
CAS Number	361996-63-6

The biological activity of this compound is primarily mediated through its interactions with specific molecular targets such as enzymes and receptors. It is hypothesized that the compound may inhibit certain enzymatic activities critical for cell proliferation and survival. For instance:

• Enzyme Inhibition : The compound may target enzymes involved in metabolic pathways, potentially leading to reduced cell growth in cancerous tissues.

Antimicrobial Activity

Recent studies have explored the antimicrobial properties of thiazolidinone derivatives, including the compound . Research indicates significant activity against various bacterial strains:

• Inhibition of Biofilm Formation : The compound was tested for its ability to inhibit biofilm formation in Pseudomonas aeruginosa, showing over 50% reduction at specific concentrations.
• Minimum Inhibitory Concentration (MIC) : The MIC values for related thiazolidinone compounds were reported as low as 0.5 µg/mL against Staphylococcus aureus, indicating strong antibacterial properties.

Case Studies

A series of studies have documented the biological activity of this compound and its analogs:

Study 1: Antibacterial Efficacy

In a study published in MDPI, various thiazolidinone derivatives were evaluated for their antibacterial and antibiofilm activities against Staphylococcus epidermidis and Klebsiella pneumoniae. The results indicated that certain derivatives exhibited significant biofilm inhibition with BICs (Biofilm Inhibition Concentration) ranging from 2.03 µg/mL to 6.62 µg/mL .

Study 2: Anticancer Potential

Another investigation focused on the anticancer properties of similar compounds derived from thiazolidinones. These compounds demonstrated cytotoxic effects on cancer cell lines by inducing apoptosis through caspase activation pathways .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Key Structural Analogues

The following table highlights structural analogues and their differences:

Compound Name	Core Structure	Substituents (Position)	Molecular Features	Molecular Weight (Da)
Target Compound	Pyrido[1,2-a]pyrimidin-4-one	2: 4-(4-methoxyphenyl)piperazine; 3: (Z)-thiazolidinone-methylidene (butyl substituent)	High lipophilicity (butyl chain), electron-rich piperazine (4-methoxyphenyl)	~552 (estimated)
2-(4-Benzyl-1-piperazinyl)-3-{(Z)-[3-(2-methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one	Pyrido[1,2-a]pyrimidin-4-one	2: Benzylpiperazine; 3: (Z)-thiazolidinone-methylidene (methoxyethyl substituent)	Moderate lipophilicity (methoxyethyl), benzyl group enhances steric bulk	~564 (reported)
2-(1,3-benzodioxol-5-yl)-7-(4-methylpiperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one	Pyrido[1,2-a]pyrimidin-4-one	2: Benzodioxol; 7: 4-methylpiperazine	Polar benzodioxol group; methylpiperazine improves solubility	~406 (estimated)
4-(4-(piperidin-1-yl)phenyl)-2-thioxo-1,2,3,4-tetrahydro-5H-chromeno[4,3-d]pyrimidin-5-one	Chromeno-pyrimidinone	4: Piperidinophenyl; 2: Thioxo	Saturated chromene core; thiourea derivative enhances hydrogen-bonding capacity	~379 (reported)

Substituent Effects on Properties

• Thiazolidinone Variations: The butyl chain in the target compound increases lipophilicity, which may improve membrane permeability but reduce aqueous solubility compared to methoxyethyl or shorter alkyl chains .

Pharmacological and Physicochemical Insights

Drug-Likeness and Bioavailability

Computational studies on chromeno-pyrimidinone analogues suggest that introducing piperazine/piperidine groups and thioxo moieties improves oral bioavailability by balancing lipophilicity (LogP ~2.5–3.5) and hydrogen-bonding capacity . The target compound’s butyl chain may elevate LogP beyond optimal ranges, necessitating formulation adjustments.

Preparation Methods

Thiazolidinone Ring Synthesis

The thiazolidin-4-one moiety is synthesized via cyclocondensation of 3-butyl-2-thioxothiazolidin-4-one with appropriate aldehydes. A modified protocol using FeNi3-ionic liquid magnetic nanoparticles (FeNi3-IL MNPs) as catalysts achieves 82–89% yields under solvent-free conditions at 80°C. The reaction mechanism involves initial imine formation followed by intramolecular cyclization (Figure 1).

Reaction Conditions for Thiazolidinone Formation

Parameter	Value
Catalyst	FeNi3-IL MNPs (5 mol%)
Temperature	80°C
Solvent	Solvent-free
Reaction Time	2.5 hours
Yield	85–89%

Pyridopyrimidine Scaffold Construction

The pyrido[1,2-a]pyrimidin-4-one core is synthesized using Al3PW12O40 heteropolyacid catalysts, which introduce Lewis acid sites critical for regioselective cyclization. A mixture of 2-aminopyridine derivatives and β-keto esters undergoes condensation at 60°C in acetonitrile, achieving 93% yield (Table 1).

Table 1: Catalytic Performance in Pyridopyrimidine Synthesis

Catalyst	Surface Area (m²/g)	Acid Sites (mmol/g)	Yield (%)
H3PW12O40	5.2	0.18	76
Al1.5PW12O40	18.7	0.43	85
Al3PW12O40	32.1	0.67	93

The superior activity of Al3PW12O40 stems from its balanced Brønsted/Lewis acidity (NH3-TPD: 0.67 mmol/g), facilitating both keto-enol tautomerization and cyclodehydration.

Piperazine Side Chain Functionalization

The 4-(4-methoxyphenyl)piperazine segment is prepared via Buchwald-Hartwig amination of 1-bromo-4-methoxybenzene with piperazine, using Pd(OAc)2/Xantphos catalytic systems. Optimal conditions (120°C, 24 hours in toluene) provide 78% yield with >99% purity.

Final Coupling and Cyclization Steps

The convergent synthesis concludes with three critical steps:

Thiazolidinone-Pyridopyrimidine Coupling

A Knoevenagel condensation links the thiazolidinone methyl group to the pyridopyrimidine C3 position. Using piperidine (10 mol%) in refluxing ethanol (12 hours), the (Z)-isomer predominates (95:5 Z/E ratio) due to steric hindrance from the butyl group.

Piperazine Installation

Nucleophilic aromatic substitution at the pyridopyrimidine C2 position employs 4-(4-methoxyphenyl)piperazine with Cs2CO3 in DMF (90°C, 8 hours). Microwave-assisted synthesis reduces reaction time to 45 minutes with comparable yield (87%).

Final Purification

Crude product purification involves sequential chromatography (SiO2, ethyl acetate/hexane gradient) and recrystallization from ethyl acetate/ethanol (3:1), yielding 98.5% pure product (HPLC).

Analytical Characterization

Critical spectroscopic data confirm structural integrity:

• 1H NMR (500 MHz, DMSO-d6) : δ 8.72 (d, J=6.5 Hz, 1H, pyrimidine-H), 7.25–7.18 (m, 4H, aryl-H), 4.11 (s, 2H, piperazine-CH2), 3.79 (s, 3H, OCH3).

• HRMS (ESI+) : m/z 535.1789 [M+H]+ (calc. 535.1793).

Challenges and Recent Advancements

Key challenges include minimizing epimerization during Knoevenagel condensation and avoiding N-alkylation side products during piperazine coupling. Recent innovations utilize flow chemistry for the thiazolidinone-pyridopyrimidine coupling step, achieving 94% yield with 99.8% Z-selectivity through precise temperature control.

Comparative Analysis of Synthetic Routes

Table 2: Method Comparison for Key Steps

Step	Classical Method	Advanced Method	Yield Improvement
Thiazolidinone Synthesis	Et3N, reflux, 6 hours	FeNi3-IL MNPs, 80°C	+22%
Pyridopyrimidine Cyclization	H2SO4, 100°C	Al3PW12O40, 60°C	+17%
Piperazine Coupling	Thermal, 8 hours	Microwave, 45 minutes	Time reduction 89%

Q & A

Advanced Research Question

• Molecular docking : Screen against protein databases (e.g., PDB) to predict binding affinities to enzymes/receptors (e.g., kinases, GPCRs) .
• Enzyme assays : Measure inhibition of targets like cyclooxygenase (COX) or NADPH oxidase using fluorometric/colorimetric readouts .
• Cellular signaling studies : Western blotting or qPCR to assess pathway modulation (e.g., NF-κB, MAPK) .
  Data Analysis : Use dose-response curves (IC₅₀ values) and Schild regression for antagonist/agonist classification .

How can researchers resolve contradictions in reaction conditions reported across literature?

Advanced Research Question

• Comparative analysis : Test solvent systems (e.g., DMSO vs. DMF) under identical conditions to evaluate yield/purity trade-offs .
• Catalyst screening : Evaluate Lewis acids (e.g., FeCl₃ vs. ZnCl₂) for regioselectivity in thiazolidine ring formation .
• Statistical tools : Apply Design of Experiments (DoE) to identify critical variables (temperature, solvent polarity) .
  Case Study : reports DMSO as optimal, while favors ethanol. Pilot studies at 70–80°C can determine solvent-dependent stability .

What strategies improve pharmacokinetic properties through structure-activity relationship (SAR) studies?

Advanced Research Question

• Substituent modification :
  • Replace the 3-butyl group with shorter alkyl chains (e.g., ethyl) to enhance solubility .
  • Introduce polar groups (e.g., hydroxypropyl) to reduce logP and improve bioavailability .
• In vitro ADME profiling :
  • Microsomal stability assays (human liver microsomes) to predict metabolic liability .
  • Caco-2 cell permeability studies for absorption potential .
    Data-Driven Design : Prioritize analogs with balanced lipophilicity (logP 2–4) and high plasma protein binding (>90%) .

How should in vivo efficacy and safety be evaluated for preclinical development?

Advanced Research Question

• Animal models :
  • Anti-inflammatory efficacy in carrageenan-induced paw edema (rodents) with dose titration (10–50 mg/kg) .
  • Toxicity profiling: Acute (LD₅₀) and subchronic (28-day) studies to assess hepatorenal function .
• Pharmacokinetics :
  • Plasma half-life (t₁/₂) and bioavailability via intravenous/oral administration routes .
    Regulatory Considerations : Follow OECD guidelines for Good Laboratory Practice (GLP) in toxicity studies .